Cas no 2679934-99-5 (tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate
• CAS No: 2679934-99-5
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5748853
• PubChem ID: 165910068
• Update Time: 2025-05-24

tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2679934-99-5
• EN300-28273713
• tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate

• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(12)7(11)6-8-13-4-5-14-8/h7-8H,4-6,11H2,1-3H3/t7-/m0/s1
• InChI Key： AAELHTDFZRBVSU-ZETCQYMHSA-N
• SMILES： O1CCOC1C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 70.8Ų

Additional information on tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate

Introduction to Tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate (CAS No. 2679934-99-5)

Tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate, with the chemical identifier CAS No. 2679934-99-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their versatile applications in drug development and biochemical research. The unique structural features of this molecule, particularly its chiral center and the presence of a dioxolane ring, make it a valuable candidate for further exploration in medicinal chemistry.

The structure of tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate consists of a propanoate backbone substituted with a tert-butyl group at the first carbon and an (S)-configured amino group at the second carbon. The third carbon is linked to a 1,3-dioxolane ring, which is a cyclic ether moiety known for its stability and reactivity in various biochemical pathways. This combination of functional groups makes the compound a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of chiral compounds in drug design due to their ability to interact selectively with biological targets. The (S)-configuration of the amino group in tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate is particularly noteworthy, as it can influence the binding affinity and specificity of the molecule to its target receptors. This has led to extensive research into optimizing the stereochemistry of such compounds for improved pharmacological outcomes.

The dioxolane ring in this compound is another key feature that contributes to its potential utility in drug development. Dioxolane rings are known for their ability to stabilize reactive intermediates and enhance metabolic stability, making them valuable in designing drugs that require prolonged half-life or resistance to enzymatic degradation. Recent studies have demonstrated that compounds incorporating dioxolane moieties can exhibit enhanced bioavailability and reduced susceptibility to metabolic clearance, which are critical factors in drug efficacy.

Current research in the field of medicinal chemistry has focused on leveraging the structural attributes of compounds like tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate to develop new therapeutic agents. For instance, studies have shown that modifications around the dioxolane ring can lead to significant changes in pharmacokinetic properties, including improved solubility and reduced toxicity. These findings have spurred further investigation into designing derivatives of this compound that could be used in treating various diseases.

The tert-butyl group in the molecule also plays a crucial role in its overall properties. Tert-butyl groups are known for their steric hindrance, which can influence the conformation and reactivity of the molecule. In drug design, such steric effects are often exploited to enhance binding affinity or modulate metabolic pathways. The presence of a tert-butyl group at the first carbon of tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate suggests that it may exhibit unique interactions with biological targets compared to its analogs without this substituent.

In addition to its structural features, tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. For example, preliminary data suggest that derivatives of this compound may have utility in treating inflammatory diseases by modulating key signaling pathways involved in inflammation. The chiral center and dioxolane ring are particularly important in these interactions, as they can influence the binding mode and efficacy of the drug.

The synthesis of tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been employed to ensure the correct stereochemistry of the molecule. These synthetic strategies are critical for obtaining compounds with optimal pharmacological properties.

The pharmacological profile of tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate is still being elucidated through ongoing research. However, initial studies have provided valuable insights into its potential mechanisms of action. For instance, interactions with enzymes and receptors involved in metabolic pathways have been observed, suggesting that this compound may have therapeutic effects on conditions related to these pathways. Further investigation is needed to fully understand its pharmacological potential and identify new applications.

In conclusion, tert-butyl (2S)-2-amino-3-(1,3-dioxolan-2-yl)propanoate (CAS No. 2679934-99-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including its chiral center and dioxolane ring, make it a valuable scaffold for designing novel therapeutic agents. Ongoing research continues to explore its pharmacological properties and applications across various disease areas.